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Compound of Interest

Compound Name: Alfaprostol

CAS No.: 74176-31-1

Cat. No.: B1665698

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Alfaprostol is a synthetic analogue of prostaglandin F2α (PGF2α).[1] It is a potent luteolytic

agent used in veterinary medicine to synchronize estrus and induce parturition in various

species, including cattle and swine.[2][3][4] Alfaprostol exerts its effects by binding to the

prostaglandin F2 receptor, initiating a signaling cascade that leads to the regression of the

corpus luteum (luteolysis) and stimulation of uterine contractions.[5][6] This document provides

detailed application notes and protocols for the safe and effective handling and use of

Alfaprostol in a research setting.
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Property Value

Chemical Formula C24H38O5

Molar Mass 406.56 g/mol

Appearance White or off-white solid

CAS Number 74176-31-1

Safety Precautions and Handling
Alfaprostol is a potent pharmacological agent and should be handled with care. It is suspected

of damaging fertility or the unborn child.[7]

3.1 Personal Protective Equipment (PPE)

Gloves: Wear chemical-resistant gloves (e.g., nitrile) at all times when handling Alfaprostol
powder or solutions.

Eye Protection: Use safety glasses with side shields or goggles.

Lab Coat: A clean, buttoned lab coat is required.

Respiratory Protection: When handling the powder form, work in a well-ventilated area or

use a fume hood to avoid inhalation.[7]

3.2 Handling Procedures

Avoid contact with skin and eyes. In case of accidental contact, flush the affected area with

copious amounts of water.

Do not ingest. If swallowed, seek immediate medical attention.

Wash hands thoroughly after handling.

Pregnant women or women of childbearing age should exercise extreme caution when

handling Alfaprostol, as it can induce abortion or premature labor.
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3.3 Storage

Store Alfaprostol powder in a tightly sealed container in a cool, dry, and dark place.

Reconstituted solutions should be stored as recommended by the manufacturer or based on

stability studies. In the absence of specific data, freshly prepared solutions are

recommended.

3.4 Disposal

Dispose of unused Alfaprostol and contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.[7]

Do not discard down the drain or in regular trash.

Application Notes and Protocols
4.1 Reconstitution of Alfaprostol Powder

Alfaprostol is typically supplied as a powder for reconstitution. The following is a general

protocol for preparing an injectable solution. Always refer to the manufacturer's specific

instructions if available.

Preparation: Work in a clean, designated area. Assemble all necessary materials:

Alfaprostol vial, sterile diluent (e.g., sterile water for injection or a specific vehicle provided

by the manufacturer), sterile syringe, and needle.

Diluent Aspiration: Using a sterile syringe and needle, draw up the required volume of sterile

diluent.

Reconstitution: Carefully inject the diluent into the Alfaprostol vial.

Dissolution: Gently swirl the vial until the powder is completely dissolved. Avoid vigorous

shaking to prevent foaming.[8][9]

Inspection: The reconstituted solution should be clear and free of particulate matter. Do not

use if the solution is cloudy or contains precipitates.
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Labeling: Label the vial with the final concentration and date of reconstitution.

4.2 Experimental Protocols

4.2.1 Estrus Synchronization in Cattle

This protocol is designed to synchronize the estrous cycle in cycling beef cows and heifers.

Objective: To bring a group of cattle into estrus in a narrow timeframe to facilitate artificial

insemination (AI).

Materials: Reconstituted Alfaprostol solution, syringes, needles, animal restraints, record-

keeping materials.

Procedure:

Administer a single intramuscular (IM) injection of Alfaprostol at a dosage of 5 mg per

animal.[10]

Alternatively, a dose of 1.5 mg per 100 kg of body weight can be used.

Observe animals for signs of estrus (heat) beginning 24 hours after injection. Peak estrus

activity is typically observed between 32 and 72 hours post-injection.

Perform artificial insemination approximately 12 hours after the onset of standing heat.

For timed AI (TAI) protocols, a second injection of Alfaprostol may be administered 11-14

days after the first, with AI performed at a fixed time (e.g., 72-84 hours) after the second

injection, often in combination with other hormones like GnRH.[6]

4.2.2 Induction of Parturition in Sows

This protocol is for the induction of farrowing in pregnant sows to allow for supervision during

working hours.

Objective: To induce parturition in sows close to their expected farrowing date.
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Materials: Reconstituted Alfaprostol solution, syringes, needles, farrowing facilities, record-

keeping materials.

Procedure:

Administer a single intramuscular (IM) injection of Alfaprostol. Common dosages range

from 1 mg to 3 mg per sow.[3] A 2 mg dose has been shown to be effective.[2][4]

Administer the injection between day 111 and 114 of gestation. The average gestation

length of the herd should be considered to avoid premature induction.[3][11]

Observe sows for the onset of farrowing. The average interval from injection to the birth of

the first piglet is typically between 24 and 30 hours.[3][4]

Ensure a clean, dry, and warm environment for the newborn piglets.

Data Presentation
Table 1: Quantitative Data on Alfaprostol for Parturition Induction in Sows

Dosage
Day of
Gestation
Administered

Mean Interval
to Farrowing
(hours)

Percentage of
Sows
Farrowing
within 22-33
hours

Reference

0.5 mg 111-113 41.1 ± 5.1 53% [3]

1 mg 111-113 29.6 ± 4.0 60% [3]

2 mg 111-113 24.3 ± 1.1 77% [3]

3 mg 111-113 24.8 ± 0.9 70% [3]

2 mg 111-115 25.17 ± 4.12
83% (within 22-

30 hours)
[2][4]

Table 2: Quantitative Data on Alfaprostol for Estrus Synchronization in Cattle
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Dosage
Treatment
Protocol

Estrus
Response
Rate

Pregnancy
Rate

Reference

5 mg

Single IM

injection in

postpartum

Brahman-

influenced cows

Increased

number of cows

in estrus by 80

days postpartum

Increased

pregnancy rate

to embryo

transfer

[12]

5 mg

Single IM

injection in

postpartum

Brahman cows

and heifers

Shorter

postpartum

interval in treated

groups

Higher

pregnancy rate in

treated groups

5 mg

IM injection 24 hr

before

norgestomet

implant removal

78% of cows and

88% of heifers in

estrus within 5

days

Variable, lower in

anestrous cows
[10]

Visualizations
6.1 Signaling Pathway of Alfaprostol (PGF2α Analogue) in Uterine Contraction
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Caption: Alfaprostol signaling pathway in uterine smooth muscle cells.
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6.2 Experimental Workflow for Estrus Synchronization in Cattle

Start: Select Cycling Cows/Heifers

Day 0:
Administer 5 mg Alfaprostol (IM)

Days 1-5:
Observe for Estrus (Heat)

Estrus Detected?

Perform Artificial Insemination
(12h post-estrus)

Yes

No Estrus Detected

No

End of Protocol

Click to download full resolution via product page

Caption: Workflow for a single-injection Alfaprostol estrus synchronization protocol.
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6.3 Logical Relationship in PGF2α-Induced Luteolysis

PGF2α / Alfaprostol

Binds to FP Receptor
on Luteal Cells
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Decreased Progesterone Production

Luteolysis
(Corpus Luteum Regression)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Alfaprostol - Wikipedia [en.wikipedia.org]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1665698/docs?utm_src=pdf-body-img#standard-operating-procedure-for-the-handling-and-application-of-alfaprostol
https://www.benchchem.com/product/b1665698?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Alfaprostol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665698?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Agricultural Science and Technology Induction of parturition in sows with prostaglandin
analog Alfaprostol - Agricultural Science and Technology [agriscitech.eu]

3. Parturition control in sows with a prostaglandin analogue (alfaprostol) - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. cabidigitallibrary.org [cabidigitallibrary.org]

5. researchgate.net [researchgate.net]

6. Estrous Synchronization in Cattle | Mississippi State University Extension Service
[extension.msstate.edu]

7. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 74176-31-1 Name: Alfaprostol
[xixisys.com]

8. m.youtube.com [m.youtube.com]

9. youtube.com [youtube.com]

10. Estrus synchronization and pregnancy rates in cyclic and noncyclic beef cows and
heifers treated with syncro-mate B or Norgestomet and Alfaprostol - PubMed
[pubmed.ncbi.nlm.nih.gov]

11. cdn.ymaws.com [cdn.ymaws.com]

12. Synchronization of Estrus in Cattle [lsuagcenter.com]

To cite this document: BenchChem. [Standard Operating Procedure for the Handling and
Application of Alfaprostol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665698/docs#standard-operating-procedure-for-the-
handling-and-application-of-alfaprostol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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